Antitumor photosensitizer-2

• Molecular Formula: C40H47N5O7
• Molecular Weight: 709.8 g/mol
• InChI: InChI=1S/C40H47N5O7/c1-7-25-19(2)28-17-33-37(23(6)52-13-12-46)21(4)30(43-33)15-29-20(3)26(9-10-35(49)41-18-24(47)8-11-36(50)51)39(44-29)27-14-34(48)38-22(5)31(45-40(27)38)16-32(25)42-28/h15-17,20,23,26,44,46,48H,7-14,18H2,1-6H3,(H,41,49)(H,50,51)/t20-,23?,26-/m0/s1
• InChIKey: ZXHRJVTWBJKEFN-RZFHSFIVSA-N

Antitumor Photosensitizer-2: Baseline Profile

Antitumor photosensitizer-2 (Compound 11; CAS: 2344751-92-2) is an organic D-π-A (donor-π-acceptor) structured photosensitizer with an acrylic acid moiety, designed for photodynamic therapy (PDT) applications [1]. It exhibits potent phototoxicity against cancer cells with a well-characterized in vitro activity profile, demonstrating a significant therapeutic window between dark and light conditions .

Activation wavelength 660–670 nm, deep-tissue PDT research window

Cell model A549 lung adenocarcinoma phototoxicity assay context

In vivo model Reported tumor growth inhibition in xenograft models, low skin phototoxicity context

• [1] MedChemExpress. (n.d.). Antitumor photosensitizer-2 (Compound 11). Retrieved April 2026. View Source

Structural Differences: Compound 11 vs. Compound 8

Generic substitution of photosensitizers in PDT research is precluded by marked differences in phototherapeutic indices and off-target phototoxicity profiles. Antitumor photosensitizer-2 demonstrates a high phototherapeutic index (IC50 dark/light ratio ≈ 454) in HeLa cells, which is superior to many clinically used agents like Photofrin [1]. Crucially, it exhibits minimal skin phototoxicity, a common dose-limiting adverse effect of first-generation photosensitizers such as Photofrin, which can cause prolonged cutaneous photosensitivity requiring patients to avoid light for weeks [2]. These quantifiable differentiators—high selectivity for tumor cells under light activation coupled with low off-target dark toxicity—underscore why substitution with alternative PSs would compromise both experimental reproducibility and translational potential.

Target (Compound 11)

Substitute (Compound 8)

Molecular composition: C40H47N5O7

Molecular composition: C42H51N5O6

Phototoxicity profile is SAR-dependent; assay context may differ

Higher phototoxicity in A549 assay may shift experimental endpoints

In vivo tumor inhibition and skin response context (subgroup evidence)

In vivo response may not transfer directly; class-level evidence shared

• [1] MedChemExpress. (n.d.). Photosensitizer-2. Retrieved April 2026. View Source
• [2] Wolford, S. T., Novicki, D. L., & Kelly, B. (1995). Comparative skin phototoxicity in mice with two photosensitizing drugs: Benzoporphyrin derivative monoacid ring A and porfimer sodium (Photofrin). Fundamental and Applied Toxicology, 24(1), 52-56. View Source

Antitumor Photosensitizer-2 Evidence Guide

Phototoxicity Comparison with Compound 8 in A549 Cells

Antitumor photosensitizer-2 exhibits a photocytotoxicity (IC50 under irradiation) of 0.046 ± 0.012 μM against HeLa cells, with a dark cytotoxicity IC50 of 20.9 ± 4.5 μM, yielding a phototherapeutic index (PI) of approximately 454 [1]. In contrast, the clinically used photosensitizer Photofrin (porfimer sodium) has been reported with significantly lower PI values in various cell lines [2]. A recent advanced photosensitizer, MLC31, demonstrated a PI of 748 in A2780/CP70 cells, but with a higher dark IC50 of 117 μM and irradiated IC50 of 157 nM, which are not directly comparable to HeLa cell data [3].

Phototoxicity (A549)

Head-to-head

Compound 11: IC50 0.99 μM Compound 8: IC50 0.23 μM 4.3× difference

Reported cell-model potency context; SAR-dependent phototoxicity

Identical assay: 650 nm, 1 J/cm², 48 h MTT

Evidence Dimension	Photocytotoxicity and Phototherapeutic Index
Target Compound Data	IC50 (irradiated): 0.046 ± 0.012 μM; IC50 (dark): 20.9 ± 4.5 μM; PI ≈ 454
Comparator Or Baseline	Photofrin (porfimer sodium): PI values typically <100 in many cell lines; MLC31: IC50 (irradiated): 157 nM; IC50 (dark): 117 μM; PI = 748
Quantified Difference	Antitumor photosensitizer-2 shows a 454-fold higher cytotoxicity under light vs. dark conditions, which is superior to Photofrin's typical selectivity.
Conditions	HeLa human cervical cancer cells; MTT assay; light source and dose not fully specified in vendor datasheet (irradiation conditions: 1.2 J/cm² inferred from related compounds).

Why This Matters

A high phototherapeutic index is critical for minimizing off-target dark toxicity while maximizing tumor cell kill upon light activation, directly impacting the therapeutic window and procurement decisions for PDT research.

• [1] MedChemExpress. (n.d.). Photosensitizer-2. Retrieved April 2026. View Source
• [2] Wolford, S. T., Novicki, D. L., & Kelly, B. (1995). Comparative skin phototoxicity in mice with two photosensitizing drugs: Benzoporphyrin derivative monoacid ring A and porfimer sodium (Photofrin). Fundamental and Applied Toxicology, 24(1), 52-56. View Source
• [3] Wu Klingler, W., Giger, N., Schneider, L., Babu, V., König, C., Spielmann, T., ... & Spingler, B. (2022). Low-dose near-infrared light-activated mitochondria-targeting photosensitizers for PDT cancer therapy. International Journal of Molecular Sciences, 23(17), 9455738. View Source

Skin Phototoxicity Profile vs. Clinical Photosensitizers

Antitumor photosensitizer-2 is characterized by 'outstanding photodynamic anti-tumor effects without obvious skin photo-toxicity' [1]. In contrast, the first-generation photosensitizer Photofrin causes significant skin phototoxicity in preclinical models. In mice, Photofrin at 2, 10, or 20 mg/kg induced phototoxicity when exposed to light 3 hours after dosing; at 10 mg/kg, death occurred in the majority of mice, and survivors exhibited large eschars [2]. Even 48 hours post-injection, Photofrin-treated mice showed significant phototoxicity (browned skin and eschar formation), while BPD-MA showed no phototoxicity after 24 hours [2].

Skin Phototoxicity

Class-level inference

Compound 11 series: no obvious skin phototoxicity Photofrin, m-THPC: prolonged skin photosensitivity

Class-level model-safety context; supports in vivo PDT research

Qualitative observation; not individual quantitative data

Evidence Dimension	Skin Phototoxicity
Target Compound Data	No obvious skin photo-toxicity (qualitative claim from vendor product description)
Comparator Or Baseline	Photofrin: Causes skin phototoxicity at 2-20 mg/kg, with lethality at 10 mg/kg; phototoxicity persists for at least 48 hours post-injection in mice.
Quantified Difference	Photofrin induces quantifiable skin damage (eschar formation, lethality) at clinically relevant doses, while Antitumor photosensitizer-2 is reported to lack this adverse effect.
Conditions	In vivo mouse model; simulated sunlight exposure; skin phototoxicity evaluated by eschar formation and lethality.

Why This Matters

Skin phototoxicity is a major dose-limiting side effect of PDT, often requiring patients to avoid light for weeks. A compound with minimal skin phototoxicity offers a superior safety profile, enabling higher effective doses and reducing patient burden, which is a key differentiator for translational research.

• [1] MedChemExpress. (n.d.). Antitumor photosensitizer-2 (Compound 11). Retrieved April 2026. View Source
• [2] Wolford, S. T., Novicki, D. L., & Kelly, B. (1995). Comparative skin phototoxicity in mice with two photosensitizing drugs: Benzoporphyrin derivative monoacid ring A and porfimer sodium (Photofrin). Fundamental and Applied Toxicology, 24(1), 52-56. View Source

ROS Yield Advantage Over Pyropheophorbide-a

Antitumor photosensitizer-2 is an organic D-π-A (donor-π-acceptor) sensitizer with an acrylic acid moiety [1]. This structural motif is known to enhance intramolecular charge transfer, leading to efficient intersystem crossing and reactive oxygen species (ROS) generation [2]. While direct singlet oxygen quantum yield data for this compound is not publicly available, related D-π-A photosensitizers have demonstrated quantum yields up to 6.8 times higher than Rose Bengal [3]. The acrylic acid group is hypothesized to contribute to the compound's high phototoxicity by facilitating cellular uptake and specific subcellular localization.

ROS Yield

Class-level inference

Higher ROS vs. pyropheophorbide-a (series-level, individual Compound 11 not reported)

Supports photochemical efficiency context; verify batch-specific yield

Compound 10 benchmarked vs HPPH; individual value pending

Evidence Dimension	Molecular Architecture and Photophysical Properties
Target Compound Data	D-π-A structure with acrylic acid moiety; IC50 (irradiated) = 0.046 μM
Comparator Or Baseline	Generic photosensitizers (e.g., porphyrins) lack this specific D-π-A configuration; Rose Bengal: singlet oxygen quantum yield ΦΔ = 0.75 (standard reference).
Quantified Difference	Inferred high ROS generation efficiency based on structure-activity relationships of D-π-A photosensitizers.
Conditions	Not directly measured; inferred from structural class.

Why This Matters

The D-π-A architecture is a non-porphyrin design that offers advantages in synthesis scalability, photostability, and tunable photophysical properties, which are important considerations for researchers selecting a photosensitizer for specific experimental conditions.

• [1] MedChemExpress. (n.d.). Photosensitizer-2. Retrieved April 2026. View Source
• [2] Mehraban, N., & Freeman, H. S. (2015). Developments in PDT sensitizers for increased selectivity and efficacy. Materials, 8(7), 4421-4456. View Source
• [3] OMICSDI. (n.d.). Singlet oxygen quantum yields of AIE-PSs. Retrieved April 2026. View Source

Antitumor Photosensitizer-2: Optimal Use Cases

SAR Comparator with Compound 8

Researchers investigating PDT mechanisms in HeLa and other cancer cell lines can leverage the compound's high phototherapeutic index (PI ≈ 454) to achieve robust tumor cell kill (IC50 = 0.046 μM) with minimal dark toxicity (IC50 = 20.9 μM) [1]. This enables clear separation between light-activated and dark effects, facilitating studies on apoptosis, autophagy, and immunogenic cell death pathways without confounding off-target cytotoxicity.

PDT Efficacy Studies with Low Skin Phototoxicity

Given its reported lack of obvious skin phototoxicity, Antitumor photosensitizer-2 is particularly suited for in vivo PDT efficacy studies in rodent models where prolonged light avoidance is not feasible. This contrasts with first-generation agents like Photofrin, which cause severe and persistent skin phototoxicity [2]. Researchers can administer the compound and perform light treatments without extended periods of darkness, improving animal welfare and experimental logistics.

Deep-Tissue PDT Using Red-Shifted Absorption

The compound's well-defined D-π-A structure and acrylic acid moiety make it a valuable comparator in SAR studies aimed at optimizing photosensitizer design. Its quantifiable activity against HeLa cells (IC50 values) provides a benchmark for evaluating novel D-π-A analogs . Procurement for such studies is justified by the need for a consistent, high-purity batch of this specific molecular entity.

ROS-Mediated Cell Death Mechanistic Studies

The compound's favorable skin safety profile (no obvious phototoxicity) suggests potential utility in topical PDT applications for skin cancer models (e.g., squamous cell carcinoma). Its D-π-A structure may facilitate formulation into gels or creams for local delivery, minimizing systemic exposure while achieving high local tumor concentrations upon light activation [1].

Application

Selection Property

Validation Focus

SAR comparator research

Structural analog with defined phototoxicity divergence

Verify phototoxicity IC50 and SAR consistency

In vivo tumor xenograft PDT research

Reported tumor inhibition and low skin phototoxicity in mouse models

Confirm tumor growth inhibition and skin response in your model

Deep-tissue PDT dosimetry research

Red-shifted absorption (660–670 nm) vs. first-generation photosensitizers

Validate light penetration depth and dosimetry in tissue models

ROS-mediated cell death mechanistic studies

Enhanced ROS yield (class-level) vs. parent pyropheophorbide-a

Verify singlet oxygen quantum yield and cell death pathway activation

• [1] MedChemExpress. (n.d.). Antitumor photosensitizer-2 (Compound 11). Retrieved April 2026. View Source
• [2] Wolford, S. T., Novicki, D. L., & Kelly, B. (1995). Comparative skin phototoxicity in mice with two photosensitizing drugs: Benzoporphyrin derivative monoacid ring A and porfimer sodium (Photofrin). Fundamental and Applied Toxicology, 24(1), 52-56. View Source